Cas no 22129-01-7 (1H-Benzimidazole,2-chloro-1-(1-methylethenyl)-)

1H-Benzimidazole,2-chloro-1-(1-methylethenyl)- structure
22129-01-7 structure
Product Name:1H-Benzimidazole,2-chloro-1-(1-methylethenyl)-
CAS No:22129-01-7
MF:C10H9ClN2
MW:192.644860982895
CID:250469
PubChem ID:14025026
Update Time:2025-04-19

1H-Benzimidazole,2-chloro-1-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-chloro-1-(1-methylethenyl)-
    • Benzimidazole,2-chloro-1-isopropenyl- (6CI,8CI)
    • 2-Chloro-1-(prop-1-en-2-yl)-1H-benzo[d]imidazole
    • 22129-01-7
    • SCHEMBL6589381
    • HSHFSNMKKXAZPV-UHFFFAOYSA-N
    • 2-chloro-1-isopropenylbenzimidazole
    • Inchi: 1S/C10H9ClN2/c1-7(2)13-9-6-4-3-5-8(9)12-10(13)11/h3-6H,1H2,2H3
    • InChI Key: HSHFSNMKKXAZPV-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C=CC=CC=2N1C(=C)C

Computed Properties

  • Exact Mass: 192.04557
  • Monoisotopic Mass: 192.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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